Cas no 2244083-62-1 (Benzenamine, 5-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-2-fluoro-4-methyl-)

• Product Name: Benzenamine, 5-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-2-fluoro-4-methyl-
• CAS No: 2244083-62-1
• MF: C₁₄H₉F₆NO
• MW: 321.217784643173
• CID: 5174703
• Update Time: 2025-06-23

Benzenamine, 5-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-2-fluoro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-2-fluoro-4-methyl-

• Inchi： 1S/C14H9F6NO/c1-6-2-8(15)11(21)5-12(6)22-13-9(16)3-7(4-10(13)17)14(18,19)20/h2-5H,21H2,1H3
• InChI Key： RKPAISZYOVBBDV-UHFFFAOYSA-N
• SMILES： C1(N)=CC(OC2=C(F)C=C(C(F)(F)F)C=C2F)=C(C)C=C1F

Additional information on Benzenamine, 5-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-2-fluoro-4-methyl-

Benzenamine, 5-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-2-fluoro-4-methyl-

Benzenamine, 5-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-2-fluoro-4-methyl- is a highly specialized organic compound with the CAS registry number 2244083-62-1. This compound belongs to the class of aromatic amines and features a complex structure with multiple fluorine substituents and a trifluoromethyl group. Its unique chemical composition makes it an intriguing subject for research in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of Benzenamine, 5-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-2-fluoro-4-methyl is characterized by a benzene ring system with several substituents. The presence of fluorine atoms at specific positions on the ring contributes to its electronic properties and enhances its stability. Recent studies have highlighted the potential of such fluorinated aromatic compounds in drug design due to their ability to modulate pharmacokinetic profiles and improve bioavailability.

One of the most notable applications of this compound is in the development of fluorinated pharmaceutical intermediates. Researchers have explored its role as a precursor in the synthesis of bioactive molecules targeting various therapeutic areas. For instance, its use in the creation of selective kinase inhibitors has shown promise in preclinical models, suggesting potential applications in oncology and inflammatory diseases.

Moreover, the trifluoromethyl group attached to the phenoxy moiety introduces additional electronic effects that can be exploited in chemical synthesis. This feature has led to investigations into its utility as a building block for constructing heterocyclic compounds, which are critical components in many modern drugs. The integration of this compound into such frameworks has been demonstrated to enhance both the potency and selectivity of resulting molecules.

From an environmental standpoint, understanding the behavior of Benzenamine, 5-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-2-fluoro-4-methyl in natural systems is essential for assessing its ecological impact. Recent eco-toxicological studies have focused on its degradation pathways under various conditions, including soil and aquatic environments. These studies aim to ensure that its use in industrial applications does not pose significant risks to ecosystems.

In terms of synthesis, this compound is typically prepared through multi-step processes involving advanced organic chemistry techniques. Key steps often include nucleophilic aromatic substitution and coupling reactions. The development of efficient synthetic routes has been a focal point for chemists aiming to scale up production while maintaining high yields and purity levels.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its conformational flexibility, intermolecular interactions, and binding affinities towards biological targets. Such computational approaches are increasingly being used to guide experimental work, leading to more efficient drug discovery processes.

Looking ahead, the continued exploration of Benzenamine, 5-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-2-fluoro-4-methyl is expected to yield novel applications across diverse industries. Its unique combination of structural features positions it as a valuable asset in both academic research and industrial development.